Cas no 109466-87-7 (2-Nitro-4-(trifluoromethyl)benzaldehyde)

2-Nitro-4-(trifluoromethyl)benzaldehyde Properties

Names and Identifiers

• 2-Nitro-4-(trifluoromethyl)benzaldehyde
• Benzaldehyde,2-nitro-4-(trifluoromethyl)-
• C8H4F3NO3
• 2-nitro-4-trifluoromethylbenzaldehyde
• 4-Formyl-3-nitrobenzotrifluoride, 2-Formyl-5-(trifluoromethyl)nitrobenzene, 2-Nitro-alpha,alpha,alpha-trifluoro-p-tolualdehyde
• 2-Nitro-4-(trifluoromethyl)benzaldehyde 97%
• 4-(Trifluoromethyl)-2-nitrobenzaldehyde
• Benzaldehyde, 2-nitro-4-(trifluoromethyl)-
• CTSYMGKKRHIYIH-UHFFFAOYSA-N
• 1856AA
• CM12007
• AS05613
• PC01502
• ST2404516
• AX8212859
• FT-
• 2-Nitro
• CS-W005139
• DTXSID10457268
• FT-0687008
• J-002290
• MFCD06797985
• SCHEMBL204755
• EN300-323198
• 2-Nitro-4-(trifluoromethyl)benzaldehyde, 97%
• Z1509557590
• AKOS016001412
• AS-33060
• 109466-87-7
• SY113393
• DB-059911
• 4-Formyl-3-nitrobenzotrifluoride
• +Expand

• MDL： MFCD06797985
• InChIKey： CTSYMGKKRHIYIH-UHFFFAOYSA-N
• Inchi： 1S/C8H4F3NO3/c9-8(10,11)6-2-1-5(4-13)7(3-6)12(14)15/h1-4H
• SMILES： FC(C1C([H])=C([H])C(C([H])=O)=C(C=1[H])[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 219.01400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 219.01432748g/mol
• Heavy Atom Count: 15
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 62.9

Experimental Properties

• LogP: 2.94930
• PSA: 62.89000
• Refractive Index: 1.52
• Boiling Point: 273.8±40.0 ºC (760 Torr),
• Melting Point: 41-45 °C
• Flash Point: 119.4±27.3 ºC,
• Solubility: Almost insoluble (0.094 g/l) (25 º C),
• Density: 1.496±0.06 g/cm3 (20 ºC 760 Torr),

2-Nitro-4-(trifluoromethyl)benzaldehyde Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 26-36/37
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Risk Phrases： 36-43
• Signal Word：Warning

2-Nitro-4-(trifluoromethyl)benzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%